Cas no 97782-08-6 (D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI))

D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI) structure
97782-08-6 structure
Product name:D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI)
CAS No:97782-08-6
MF:C10H12FN5O4
MW:285.231784820557
CID:808359
PubChem ID:126916

D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI)
    • 2-fluoroformycin
    • 7-Amino-5-fluoro-3-(beta-ribofuranosyl)pyrazolo(4,3-d)pyrimidine
    • 97782-08-6
    • D-Ribitol, 1-C-(7-amino-5-fluoro-1H-pyrazolo(4,3-d)pyrimidin-3-yl)-1,4-anhydro-, (S)-
    • CHEMBL3144006
    • 1-(7-Amino-5-fluoro-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydropentitol
    • DTXSID30913654
    • SCHEMBL18520984
    • (2S,3R,4S,5R)-2-(7-amino-5-fluoro-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • Inchi: InChI=1S/C10H12FN5O4/c11-10-13-3-4(15-16-5(3)9(12)14-10)8-7(19)6(18)2(1-17)20-8/h2,6-8,17-19H,1H2,(H,15,16)(H2,12,13,14)/t2-,6-,7-,8+/m1/s1
    • InChI Key: SCZVRTDJCCIOHX-UOQNBVRUSA-N
    • SMILES: C(C1C(C(C(O1)C2=C3C(=NN2)C(=NC(=N3)F)N)O)O)O

Computed Properties

  • Exact Mass: 285.087332
  • Monoisotopic Mass: 285.087332
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 150

Experimental Properties

  • Density: 1.839
  • Boiling Point: 589.6°Cat760mmHg
  • Flash Point: 310.4°C
  • Refractive Index: 1.773

D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI) Related Literature

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